Cas no 2649083-65-6 (2-(2-isocyanatoethyl)-5-methylpyridine)

• Product Name: 2-(2-isocyanatoethyl)-5-methylpyridine
• CAS No: 2649083-65-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6010850
• PubChem ID: 165659165
• Update Time: 2025-05-20

2-(2-isocyanatoethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-5-methylpyridine
• EN300-1809521
• 2649083-65-6

• Inchi： 1S/C9H10N2O/c1-8-2-3-9(11-6-8)4-5-10-7-12/h2-3,6H,4-5H2,1H3
• InChI Key： AEBRQXMZJHYVIU-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(2-isocyanatoethyl)-5-methylpyridine

Introduction to 2-(2-isocyanatoethyl)-5-methylpyridine (CAS No. 2649083-65-6)

2-(2-isocyanatoethyl)-5-methylpyridine, identified by the chemical compound code CAS No. 2649083-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a pyridine core with an isocyanate functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced polymers.

The molecular structure of 2-(2-isocyanatoethyl)-5-methylpyridine consists of a pyridine ring substituted with a methyl group at the 5-position and an isocyanatoethyl group at the 2-position. The presence of the isocyanate group (-NCO) imparts reactivity that is highly useful in forming covalent bonds with nucleophiles, making it a versatile building block for drug development and polymer chemistry. The compound's stability under controlled conditions further enhances its utility in synthetic applications.

In recent years, research has highlighted the potential of 2-(2-isocyanatoethyl)-5-methylpyridine as a precursor in the synthesis of novel therapeutic agents. Its ability to undergo nucleophilic addition reactions allows for the introduction of diverse functional groups, enabling the creation of complex molecular architectures. This flexibility has been leveraged in the development of small-molecule inhibitors targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

One notable application of 2-(2-isocyanatoethyl)-5-methylpyridine is in the field of polymer chemistry, where it serves as a monomer for the synthesis of polyurethanes and polyureas. These polymers exhibit exceptional mechanical properties, thermal stability, and biocompatibility, making them suitable for use in medical devices, coatings, and high-performance materials. The incorporation of the pyridine moiety into these polymers also enhances their solubility and processability, further expanding their industrial applications.

Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 2-(2-isocyanatoethyl)-5-methylpyridine. Researchers have explored catalytic methods that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally friendly chemical processes, ensuring that the production of this compound remains sustainable and scalable.

The pharmacological potential of 2-(2-isocyanatoethyl)-5-methylpyridine has also been explored in preclinical studies. Its structural features suggest interactions with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutic strategies. For instance, derivatives of this compound have shown promise in modulating kinases and other enzymes implicated in disease pathways. Further research is ongoing to elucidate its mechanisms of action and optimize its pharmacokinetic properties.

In conclusion, 2-(2-isocyanatoethyl)-5-methylpyridine (CAS No. 2649083-65-6) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique reactivity and structural features make it a valuable tool for synthetic chemists and researchers seeking to develop innovative solutions in medicine and industry. As scientific understanding continues to evolve, the potential uses for this compound are expected to expand, driving further innovation and discovery.